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Compound of Interest

Compound Name:
N-(2,4-Dimethylphenyl)formamide-

d9

Cat. No.: B13432968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2,4-
Dimethylphenyl)formamide-d9, a deuterated analog of a significant metabolite of the

formamidine pesticide, amitraz. This document details its chemical and physical properties,

outlines experimental protocols for its synthesis and analysis, and illustrates its role in

metabolic pathways.

Core Compound Data
N-(2,4-Dimethylphenyl)formamide-d9 is a stable isotope-labeled compound essential for use

as an internal standard in quantitative analytical studies, particularly in residue analysis and

pharmacokinetic research. Its deuteration provides a distinct mass shift, allowing for clear

differentiation from its non-deuterated counterpart in mass spectrometry-based assays.
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Property Value

CAS Number 1801691-99-5

Molecular Formula C₉H₂D₉NO

Molecular Weight 158.25 g/mol

Isotopic Purity >95%

Appearance White to off-white solid

Melting Point 113-115 °C

Solubility
Slightly soluble in dimethyl sulfoxide and

methanol

Metabolic Pathway of Amitraz
N-(2,4-Dimethylphenyl)formamide is a key metabolite in the degradation of the pesticide

amitraz. The metabolic cascade involves several enzymatic transformations, primarily mediated

by cytochrome P450 enzymes. Understanding this pathway is crucial for toxicological

assessments and for monitoring pesticide residues in environmental and biological samples.
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Metabolic degradation pathway of Amitraz.

Experimental Protocols
Detailed methodologies are critical for the successful synthesis and analysis of N-(2,4-
Dimethylphenyl)formamide-d9. The following protocols provide a foundation for laboratory

work with this compound.
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Synthesis of N-(2,4-Dimethylphenyl)formamide-d9
The synthesis of N-(2,4-Dimethylphenyl)formamide-d9 is typically achieved through the

formylation of 2,4-dimethylaniline using a deuterated formic acid source.

Materials:

2,4-Dimethylaniline

Deuterated formic acid (DCOOH) or deuterated formic anhydride ((DCO)₂O)

Anhydrous toluene

Acid catalyst (e.g., sulfuric acid) (optional)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

In a round-bottom flask, dissolve 2,4-dimethylaniline in anhydrous toluene.

Slowly add a stoichiometric equivalent of deuterated formic acid or deuterated formic

anhydride to the solution while stirring. If using formic acid, a catalytic amount of a strong

acid like sulfuric acid can be added to accelerate the reaction.

The reaction mixture is heated to reflux for several hours, with the progress monitored by

thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature.

The solution is washed with a 5% sodium bicarbonate solution to neutralize any excess acid,

followed by a wash with brine.

The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13432968?utm_src=pdf-body
https://www.benchchem.com/product/b13432968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solvent is removed under reduced pressure to yield the crude product.

The crude N-(2,4-Dimethylphenyl)formamide-d9 is then purified by recrystallization or

column chromatography to achieve high purity.
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Start: Reactants

2,4-Dimethylaniline +
Deuterated Formic Acid/Anhydride

Reflux in Toluene

Aqueous Workup
(NaHCO3, Brine)

Solvent Extraction

Drying (MgSO4)

Solvent Evaporation

Purification
(Recrystallization/Chromatography)

Final Product:
N-(2,4-Dimethylphenyl)formamide-d9
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Start: Honey Sample

Homogenize and Weigh Sample

Dissolve in Water

Spike with Internal Standard
(DMF-d9)

QuEChERS Extraction
(Acetonitrile + Salts)

Centrifuge

Dispersive SPE Cleanup

Centrifuge

Filter

LC-MS/MS Analysis

End: Quantification
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To cite this document: BenchChem. [In-Depth Technical Guide: N-(2,4-
Dimethylphenyl)formamide-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13432968#n-2-4-dimethylphenyl-formamide-d9-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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